Cas no 1696497-46-7 (methyl 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 1696497-46-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5758048
• PubChem ID: 103569984
• Update Time: 2023-12-26

methyl 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoate
• EN300-1164159
• 1696497-46-7

• Inchi： 1S/C9H15N3O2/c1-3-12-6-7(5-11-12)8(10)4-9(13)14-2/h5-6,8H,3-4,10H2,1-2H3
• InChI Key： GWVMRSRHPNFYRR-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=NN(CC)C=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives